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Compound of Interest

Compound Name: Octrizole
CAS No.: 3147-75-9
Cat. No.: B046696
Get Quote
. J

Executive Summary

Octrizole (2-(2H-Benzotriazol-2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol), commercially known as
Tinuvin 329 or Cyasorb 5411, is a hydroxyphenyl benzotriazole UV absorber.[1][2] It functions
as a broadband filter, exhibiting strong absorption in the 300-400 nm range. Its photostability
derives from the Excited State Intramolecular Proton Transfer (ESIPT) mechanism, which
dissipates absorbed UV energy as harmless thermal energy.

This guide provides a standardized protocol for the characterization and quantitative analysis of
Octrizole using UV-Visible spectroscopy, designed for researchers in polymer stabilization and
analytical chemistry.

Molecular Architecture & Photophysics
Structural Basis of Action

The core efficacy of Octrizole (CAS 3147-75-9) lies in the intramolecular hydrogen bond
between the hydroxyl group on the phenyl ring and the nitrogen atom of the benzotriazole ring.
This planar configuration is essential for the ESIPT mechanism.
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The ESIPT Mechanism

Upon absorption of a UV photon, the molecule undergoes a rapid proton transfer from the enol
form (ground state) to a keto form (excited state). The keto form relaxes via internal conversion
(releasing heat), then reverts to the ground state enol form, ready to absorb another photon.
This cycle occurs on a picosecond timescale, preventing the UV energy from breaking
chemical bonds in the host polymer.
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Figure 1: The ESIPT photophysical cycle of Octrizole, illustrating the non-destructive
dissipation of UV energy.

Spectral Characteristics

Octrizole exhibits a characteristic dual-band absorption profile typical of benzotriazoles. The
exact position of the maxima (

) and the molar extinction coefficient (

) are solvent-dependent (solvatochromism).

Key Spectral Parameters

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b046696/docs?utm_src=pdf-body-img#technical-guide-uv-vis-absorption-spectrum-of-octrizole-tinuvin-329
https://www.benchchem.com/product/b046696/docs?utm_src=pdf-body#technical-guide-uv-vis-absorption-spectrum-of-octrizole-tinuvin-329
https://www.benchchem.com/product/b046696/docs?utm_src=pdf-body#technical-guide-uv-vis-absorption-spectrum-of-octrizole-tinuvin-329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Value (Approx.) Conditions

Primary 343 nm Chloroform / DCM

Secondary 301 nm Chloroform / DCM

Cutoff Wavelength ~400 nm Absorbance drops to near zero

Molar Extinction Coeff. (
15,910 L/(mol[3]-cm) At 343 nm in Chloroform

)

Molecular Weight 323.43 g/mol -

Note on Solvent Choice: Octrizole is lipophilic. While slightly soluble in alcohols, it is best
dissolved in Chloroform, Dichloromethane (DCM), or Ethyl Acetate for accurate quantitative
analysis. Using alcohols (methanol/ethanol) may result in hypsochromic shifts (blue shifts) due

to hydrogen bonding interference with the solvent.

Analytical Protocol: Quantitative Determination

This protocol utilizes the Beer-Lambert Law (

) to quantify Octrizole purity or concentration in a sample.

Reagents & Equipment

e Analyte: Octrizole (Reference Standard, >98% purity).
e Solvent: Spectroscopic grade Chloroform (

) or Dichloromethane (DCM).

¢ Instrument: Double-beam UV-Vis Spectrophotometer (Scan range 250-450 nm).
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o Cuvettes: Matched Quartz cuvettes (10 mm path length). Do not use plastic or glass, as they
absorb in the UV region.

Workflow Methodology

Start: Sample Prep

Weigh ~10 mg Octrizole
(= 0.01 mg precision)

:

Dissolve in 100 mL Solvent
(Stock Sol: ~100 mg/L)

'

Dilute 1:10 with Solvent
(Working Sol: ~10 mg/L)

:

Baseline Correction
(Pure Solvent)

'

Scan 250-450 nm
Record Abs at 343 nm

:

Calculate Concentration
(Beer-Lambert Law)

Report Results
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Figure 2: Step-by-step analytical workflow for the quantitative determination of Octrizole.

Detailed Procedure

e Stock Solution Preparation:
o Accurately weigh 10.0 mg of Octrizole into a 100 mL volumetric flask.
o Dissolve in Chloroform and dilute to volume.
o Concentration:
(approx
).
e Working Solution (Dilution):
o Pipette 5.0 mL of the Stock Solution into a 50 mL volumetric flask.
o Dilute to volume with Chloroform.
o Final Concentration:

(approx
).

o Target Absorbance: Based on

, expected Absorbance is

, Which is ideal for linearity (0.2 — 0.8 range).
e Measurement:
o Run a baseline correction using pure Chloroform.

o Scan the sample from 250 nm to 450 nm.
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o ldentify the peak maximum near 343 nm.

o Calculation:

Where

[4]

Data Interpretation & Quality Control
Acceptance Criteria

o Peak Shape: The spectrum should show two distinct maxima. A single peak or significant
shoulder distortions may indicate degradation or impurities.

o Absorbance Ratio: The ratio of

is a characteristic constant for the pure substance. Significant deviation suggests
contamination.

o Solubility Check: Ensure the solution is perfectly clear. Turbidity (Tyndall effect) will artificially
inflate absorbance values due to light scattering.

Troubleshooting

o Blue Shift (< 340 nm): Likely caused by using a polar protic solvent (e.g., Ethanol) instead of
a non-polar solvent. Switch to DCM or Chloroform.

» Noisy Baseline: Check for fingerprints on the cuvette optical faces or air bubbles in the
solution.

o Absorbance > 1.0: The solution is too concentrated, leading to non-linearity. Dilute the
sample further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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